Cas no 64788-27-8 (Oxonium, (1,1-dimethylethyl)methylene-)

• Product Name: Oxonium, (1,1-dimethylethyl)methylene-
• CAS No: 64788-27-8
• MF: C₅H₁₁O
• MW: 87.1402418613434
• CID: 415597
• PubChem ID: 71378578
• Update Time: 2025-04-19

Oxonium, (1,1-dimethylethyl)methylene- Chemical and Physical Properties

Names and Identifiers

• Oxonium, (1,1-dimethylethyl)methylene-
• 2,2-dimethylpropylideneoxidanium
• (2,2-Dimethylpropylidene)oxidanium
• 64788-27-8
• DTXSID30801188

• Inchi： 1S/C5H10O/c1-5(2,3)4-6/h4H,1-3H3/p+1
• InChI Key： FJJYHTVHBVXEEQ-UHFFFAOYSA-O
• SMILES： [OH+]=CC(C)(C)C

Computed Properties

• Exact Mass: 87.08103
• Monoisotopic Mass: 87.080989970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 49.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 21.4